Cas no 62679-52-1 (1,1,1-Pentanetricarbonitrile)

• Product Name: 1,1,1-Pentanetricarbonitrile
• CAS No: 62679-52-1
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 435491
• PubChem ID: 14171850
• Update Time: 2025-04-19

1,1,1-Pentanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Pentanetricarbonitrile
• pentane-1,1,1-tricarbonitrile
• LogP
• SCHEMBL11087075
• tricyano-ethylpropane
• DTXSID90556900
• 62679-52-1

• Inchi： 1S/C8H9N3/c1-2-3-4-8(5-9,6-10)7-11/h2-4H2,1H3
• InChI Key： FZCTYVQONSBXOR-UHFFFAOYSA-N
• SMILES： N#CC(C#N)(C#N)CCCC

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37